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Compound of Interest

Compound Name: Asb-14

Cat. No.: B1228131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ASB-14 (Amidosulfobetaine-14) is a zwitterionic detergent highly effective in solubilizing

proteins, particularly membrane proteins, for various downstream applications such as 2D

electrophoresis and proteomics.[1][2][3] Its ability to break protein-protein interactions and

increase the solubility of hydrophobic proteins makes it a valuable tool in biological research.[1]

Proper preparation of ASB-14 stock solutions is critical for experimental success and

reproducibility. This document provides detailed protocols for the preparation, storage, and safe

handling of ASB-14 stock solutions.

Quantitative Data Summary
A summary of the key physical and chemical properties of ASB-14 is presented in the table

below for easy reference.
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Property Value Source

Molecular Weight 434.68 g/mol

Full Name Amidosulfobetaine-14

Synonyms

3-[N,N-Dimethyl(3-

myristoylaminopropyl)ammonio

]propanesulfonate

Form White to off-white powder

Purity ≥95% to >99%

Solubility Soluble in water to 100 mM

Critical Micelle Concentration

(CMC)
8 mM (at 25°C)

Recommended Powder

Storage
2-8°C or +4°C

Reconstituted Stock Solution

Storage

Aliquot and store at -20°C for

up to 1 year

Experimental Protocol: Preparation of a 10% (w/v)
ASB-14 Stock Solution
This protocol describes the preparation of a 10% (w/v) ASB-14 stock solution, a commonly

used concentration in laboratory settings.

Materials:

ASB-14 powder

High-purity water (e.g., Milli-Q or equivalent)

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance
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Magnetic stirrer and stir bar or vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat.

Procedure:

Safety Precautions: Before handling, consult the Safety Data Sheet (SDS). Wear appropriate

PPE, including safety glasses, gloves, and a lab coat. Avoid inhalation of the powder by

working in a well-ventilated area or using a fume hood.

Weighing ASB-14: Tare a clean, dry weighing boat on the analytical balance. Carefully weigh

out the desired amount of ASB-14 powder. For example, to prepare 10 mL of a 10% (w/v)

solution, weigh 1.0 g of ASB-14.

Solubilization: Transfer the weighed ASB-14 powder into a sterile conical tube. Add a portion

of the high-purity water (e.g., 7-8 mL for a final volume of 10 mL).

Mixing: Securely cap the tube and mix thoroughly. A vortex mixer or a magnetic stirrer can be

used to facilitate dissolution. Gentle warming in a water bath may aid in solubilization, but

avoid excessive heat.

Final Volume Adjustment: Once the ASB-14 is completely dissolved, add high-purity water to

reach the final desired volume (e.g., 10 mL).

Sterilization (Optional): If required for your application, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store the aliquots at

-20°C. The stock solutions are stable for up to one year when stored under these conditions.

Experimental Workflow
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Preparation Storage

Start Weigh ASB-14 Powder Add High-Purity Water Dissolve Completely
(Vortex/Stir) Adjust to Final Volume Filter Sterilize (Optional) Aliquot into Single-Use Tubes Store at -20°C
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Caption: Workflow for preparing ASB-14 stock solution.

Signaling Pathway (Placeholder)
While ASB-14 is a biochemical reagent and not directly involved in signaling pathways, for

illustrative purposes, a diagram of a generic signaling pathway where a solubilized membrane

protein (the target of ASB-14's action) might be involved is provided below.
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Caption: Generic signaling pathway involving a membrane receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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